Cas no 61076-80-0 (1H-Imidazole, 1-acetyl-2-(ethylthio)-4,5-dihydro-)

• Product name: 1H-Imidazole, 1-acetyl-2-(ethylthio)-4,5-dihydro-
• CAS No: 61076-80-0
• MF: C₇H₁₂N₂OS
• MW: 172.247980117798
• CID: 492970
• PubChem ID: 4139636

1H-Imidazole, 1-acetyl-2-(ethylthio)-4,5-dihydro- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole, 1-acetyl-2-(ethylthio)-4,5-dihydro-
• 1-(2-ethylsulfanyl-4,5-dihydroimidazol-1-yl)ethanone

Computed Properties

• Exact Mass: 172.06716
• Monoisotopic Mass: 172.06703418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 58Ų

Experimental Properties

• PSA: 32.67

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolines Imidazolines